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Compound of Interest

Compound Name: 2,5-Dibromo-1,3-difluorobenzene

Cat. No.: B1593079

An In-depth Technical Guide to the Safe Handling of 2,5-Dibromo-1,3-difluorobenzene

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

This guide provides a comprehensive overview of the essential safety protocols and handling
procedures for 2,5-Dibromo-1,3-difluorobenzene. As a halogenated aromatic compound, its
unique reactivity and potential hazards demand a rigorous and informed approach to laboratory
use. This document moves beyond a simple checklist, offering a deeper understanding of the
causality behind each recommendation to foster a culture of intrinsic safety in the research
environment.

Compound Identification and Properties

A thorough understanding of the physicochemical properties of a substance is the foundation of
its safe handling.

1.1. Chemical Identity
e Chemical Name: 2,5-Dibromo-1,3-difluorobenzene
e CAS Number: 128259-71-2[1]

» Molecular Formula: CeH2Br2F2[1][2]

© 2025 BenchChem. All rights reserved. 1/11 Tech Support


https://www.benchchem.com/product/b1593079?utm_src=pdf-interest
https://www.benchchem.com/product/b1593079?utm_src=pdf-body
https://www.benchchem.com/product/b1593079?utm_src=pdf-body
https://www.benchchem.com/product/b1593079?utm_src=pdf-body
https://www.chemscene.com/product/128259-71-2.html
https://www.chemscene.com/product/128259-71-2.html
https://pubchem.ncbi.nlm.nih.gov/compound/1_3-Dibromo-2_5-difluorobenzene
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1593079?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

e Molecular Weight: 271.89 g/mol [1][2]

e Synonyms: 1,4-Dibromo-2,6-difluorobenzene[1]

1.2. Physicochemical Data

The following table summarizes the key physical and chemical properties of 2,5-Dibromo-1,3-
difluorobenzene. These properties are critical for assessing its behavior under various
laboratory conditions.

Property Value Source(s)

) Solid, Semi-solid, liquid, or
Physical State
lump

Light yellow to Brown to Dark
Appearance [3]
green powder to crystal

Melting Point 33°C
Flash Point 77°C
Purity >98% [1]
Solubility Insoluble in water. [4]

Hazard Identification and Risk Assessment

2,5-Dibromo-1,3-difluorobenzene is classified as a hazardous substance. A comprehensive
risk assessment must be conducted before any handling.

2.1. GHS Hazard Statements

The Globally Harmonized System of Classification and Labelling of Chemicals (GHS) provides
a standardized framework for hazard communication. For 2,5-Dibromo-1,3-difluorobenzene,
the following hazard statements apply:

e H302: Harmful if swallowed.[2]

o H315: Causes skin irritation.[2][5]
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e H319: Causes serious eye irritation.[2][5]

o H335: May cause respiratory irritation.[2][5]
2.2. Pictograms and Signal Word

o Pictogram: GHS07 (Exclamation Mark)

» Signal Word: Warning

2.3. Toxicological Profile

While specific toxicological data for this compound is limited, the hazard statements indicate
significant potential for irritation to the skin, eyes, and respiratory system upon contact.
Ingestion is also harmful. The presence of bromine and fluorine on an aromatic ring suggests
that thermal decomposition may produce toxic and corrosive fumes, such as hydrogen bromide
and hydrogen fluoride.

Safe Handling and Storage Protocols

Adherence to strict handling and storage protocols is paramount to minimizing exposure and
ensuring a safe laboratory environment.

3.1. Engineering Controls: The First Line of Defense

The primary method for controlling exposure to hazardous chemicals is through robust
engineering controls.

e Fume Hood: All work with 2,5-Dibromo-1,3-difluorobenzene, including weighing,
transferring, and reactions, must be conducted in a properly functioning chemical fume hood.
[6][7] This is crucial for preventing the inhalation of any dust or vapors.

e Ventilation: Ensure adequate ventilation in the laboratory, especially in areas where the
compound is stored.[8][9]

3.2. Personal Protective Equipment (PPE): The Essential Barrier
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The selection and correct use of PPE are critical for protecting personnel from direct chemical
contact.

e Eye and Face Protection: Chemical safety goggles are mandatory.[8][10] For operations with
a higher risk of splashing, a face shield should be worn in conjunction with goggles.[6][10]

¢ Skin Protection:

o Gloves: Chemically resistant gloves, such as nitrile rubber, should be worn.[6][10] Always
inspect gloves for any signs of degradation or perforation before use.

o Lab Coat: A flame-resistant lab coat must be worn and kept fastened to protect against
accidental spills.

» Respiratory Protection: In situations where engineering controls may not be sufficient to
maintain exposure below acceptable limits, a NIOSH-approved respirator with appropriate
cartridges for organic vapors should be used.[6][8]
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Risk Assessment
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Caption: PPE Selection Workflow for Handling 2,5-Dibromo-1,3-difluorobenzene.

3.3. Hygiene Practices
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» Wash hands thoroughly with soap and water after handling the compound and before leaving
the laboratory.[8][11]

» Do not eat, drink, or apply cosmetics in areas where chemicals are handled.[11][12]
e Remove contaminated clothing immediately and wash it before reuse.
3.4. Storage Requirements

Proper storage is essential to maintain the integrity of the compound and prevent accidental
release.

o Container: Keep the container tightly closed.[4][9]

» Conditions: Store in a cool, dry, and well-ventilated area.[4][9] Keep in a dark place under an
inert atmosphere.[13]

e Incompatibilities: Store away from strong oxidizing agents.[4][8]
Emergency Procedures
Preparedness is key to effectively managing any incidents.

4.1. First-Aid Measures
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Exposure Route

First-Aid Protocol

Source(s)

Eye Contact

Immediately flush eyes with
plenty of water for at least 15
minutes, occasionally lifting the
upper and lower eyelids. Seek

medical attention.

[4]18]

Skin Contact

Immediately wash off with
soap and plenty of water while
removing all contaminated
clothing and shoes. Seek
medical attention if irritation

persists.

[41014]

Remove to fresh air. If not

breathing, give artificial

Inhalation o . [4]
respiration. Seek medical
attention.
Do NOT induce vomiting.
) Clean mouth with water and
Ingestion [4][8]

seek immediate medical

attention.

4.2. Spill Response

In the event of a spill, follow these steps:

[10]

disposal.[8][16]

Ventilate: Ensure the area is well-ventilated.[15]

Evacuate: Immediately evacuate all non-essential personnel from the area.[15]

Contain: Use a non-combustible absorbent material like sand or earth to soak up the spill.

Collect: Carefully collect the absorbed material and place it in a sealed container for
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+ Decontaminate: Clean the spill area thoroughly.[15]
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and Hazards
or unknown
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Collect Waste in
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Report Incident

Click to download full resolution via product page

Caption: Emergency Spill Response Flowchart.
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Waste Disposal

As a halogenated organic compound, 2,5-Dibromo-1,3-difluorobenzene requires special
disposal procedures to prevent environmental contamination.

o Segregation: Halogenated organic waste must be collected separately from non-halogenated
waste.[6][7]

o Container: Use a designated, properly labeled hazardous waste container.[6][10] The label
should include the words "Hazardous Waste" and the full chemical name.

o Disposal: Arrange for disposal through a licensed professional waste disposal service.[10]
Do not dispose of this chemical down the drain.[10]

Conclusion

The safe handling of 2,5-Dibromo-1,3-difluorobenzene is predicated on a foundation of
knowledge, preparedness, and adherence to established safety protocols. By understanding
the inherent hazards and implementing the engineering controls, personal protective
measures, and emergency procedures outlined in this guide, researchers can mitigate risks
and ensure a safe and productive laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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